Cas no 93843-34-6 (octanoic acid, compound with isononylamine (1:1))

• Product Name: octanoic acid, compound with isononylamine (1:1)
• CAS No: 93843-34-6
• MF: C₁₇H₃₇NO₂
• MW: 287.481185674667
• CID: 1983366
• PubChem ID: 44146027
• Update Time: 2025-04-21

octanoic acid, compound with isononylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• octanoic acid, compound with isononylamine (1:1)
• 7-methyloctan-1-amine,octanoic acid
• DTXSID90917496
• Octanoic acid--7-methyloctan-1-amine (1/1)
• 93843-34-6
• EINECS 299-113-8

• Inchi： 1S/C9H21N.C8H16O2/c1-9(2)7-5-3-4-6-8-10;1-2-3-4-5-6-7-8(9)10/h9H,3-8,10H2,1-2H3;2-7H2,1H3,(H,9,10)
• InChI Key： QPZAYZUVYFGYCN-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC)=O.NCCCCCCC(C)C

Computed Properties

• Exact Mass: 287.282
• Monoisotopic Mass: 287.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2